N-(2-oxo-3-azepanyl)-2-propyl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-(2-oxoazepan-3-yl)-2-propyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C13H19N3O2S/c1-2-5-11-15-10(8-19-11)13(18)16-9-6-3-4-7-14-12(9)17/h8-9H,2-7H2,1H3,(H,14,17)(H,16,18)
• InChI Key: LORWAWIDHHBUDK-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CS1)C(=O)NC2CCCCNC2=O
• Molecular Formula: C13H19N3O2S
• Molecular Weight: 281.38 g/mol

Description

Synthesis Analysis

The synthesis of related compounds, such as 2,5-diamino-1,3-thiazole derivatives, can be achieved through the condensation of N-(2-Aryl-1-chloro-2-oxoethyl) carboxamides with thioureas, following the Hantzsch reaction scheme. These reactions are characterized by their selectivity and the ability to undergo recyclization and hydrolysis to yield substituted 2-thiohydantoins under specific conditions (Balya et al., 2008).

Molecular Structure Analysis

The molecular structure of N-(2-oxo-3-azepanyl)-2-propyl-1,3-thiazole-4-carboxamide is not directly addressed in available research. However, related compounds have been synthesized and characterized, revealing insights into the possible structural aspects of such compounds. For example, the synthesis and characterization of related thiazole derivatives involve extensive analytical techniques, including chromatographic, spectroscopic, and mass spectrometric platforms, as well as crystal structure analysis (McLaughlin et al., 2016).

Chemical Reactions and Properties

Thiazole derivatives, similar to the compound , are known to participate in various chemical reactions. For instance, the regioselective synthesis of thiazole derivatives via the cyclization of 2-oxo-2-(amino)ethanedithioates with isocyanides has been reported, highlighting the versatility of thiazole chemistry in generating diverse structures (Singh et al., 2022).